Cas no 931-96-4 (3-Cyclohexene-1-carboxaldehyde, 1-methyl-)

• Product Name: 3-Cyclohexene-1-carboxaldehyde, 1-methyl-
• CAS No: 931-96-4
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 752816
• PubChem ID: 565407
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxaldehyde, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxaldehyde, 1-methyl-
• 1-Methyl-3-cyclohexene-1-carbaldehyde
• 1-methylcyclohex-3-ene-1-carbaldehyde
• SCHEMBL2302574
• 4-formyl-4-methylcyclohexene
• 931-96-4
• DTXSID10340525
• HXKVDJIESURQMK-UHFFFAOYSA-N
• AKOS006287336
• 1-Methyl-3-cyclohexene-1-carbaldehyde #

• Inchi： 1S/C8H12O/c1-8(7-9)5-3-2-4-6-8/h2-3,7H,4-6H2,1H3
• InChI Key： HXKVDJIESURQMK-UHFFFAOYSA-N
• SMILES： O=CC1(C)CC=CCC1

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides